Journal Name:Science Progress
Journal ISSN:0036-8504
IF:1.512
Journal Website:
Year of Origin:0
Publisher:Science Reviews Ltd
Number of Articles Per Year:15
Publishing Cycle:
OA or Not:Not
Denitrification mechanism in oxygen-rich aquatic environments through long-distance electron transfer
Science Progress ( IF 1.512 ) Pub Date: 2022-11-08 , DOI: 10.1038/s41545-022-00205-x
The lack of electron donors in oxygen-rich aquatic environments limits the ability of natural denitrification to remove excess nitrate, leading to eutrophication of aquatic ecosystems. Herein, we demonstrate that electron-rich substances in river or lake sediments could participate in long-distance electron rebalancing to reduce nitrate in the overlying water. A microstructure containing Dechloromonas and consisting of an inner layer of green rust and an outer layer of lepidocrocite forms in the sediment-water system through synergetic evolution and self-assembly. The microstructure enables long-distance electron transfer from the sediment to dilute nitrate in the overlying water. Specifically, the inner green rust adsorbs nitrate and reduces the kinetic barrier for denitrification via an Fe(II)/Fe(III) redox mediator. Our study reveals the mechanism of spontaneous electron transfer between distant and dilute electron donors and acceptors to achieve denitrification in electron-deficient aquatic systems.
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Advanced hybrid nanosheet membranes with stable nanochannels for ultrafast molecular separation
Science Progress ( IF 1.512 ) Pub Date: 2023-05-10 , DOI: 10.1038/s41545-023-00250-0
Lamellar graphene oxide (GO) membranes have gained substantial interest for molecular separation processes. However, GO membranes have shown inefficient separation performance levels due to their possession of sufficient functional groups that lead to swelling under applied hydraulic pressure. Herein, we demonstrate a highly stable and ultrafast filtrable graphene oxide-boron nitride (GOBN) hybrid membrane by incorporating boron nitride (BN) nanosheets into a GO membrane to restrict swelling and provide efficient hydraulic pressure separation characteristics. This new heterostructure retains the GOBN membrane microstructure and provides more nanochannels around the incorporation sites due to the small size of BN nanosheets; this phenomenon increases the permeance to 1310 Lm−2h−1bar−1, which is nearly six times higher than that of the pure GO membrane, with a high rejection reaching 99.2% for aqueous organic dyes. More importantly, the GOBN hybrid membrane shows an impressive permeance and dye molecule rejection performance characteristic across a range of organic solvents, such as methanol, ethanol, and isopropyl alcohol; the performance characteristics are better than those for the GO membrane. Our GOBN membrane with a stable microstructure opens opportunities for developing a high-performance multiple solvent nanofiltration membrane that surpasses the permeability-selectivity trade-off.
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A comprehensive review on LDH-based catalysts to activate persulfates for the degradation of organic pollutants
Science Progress ( IF 1.512 ) Pub Date: 2023-04-25 , DOI: 10.1038/s41545-023-00245-x
Degradation of organic contaminants into less toxic substances is the best option to remove these compounds rather than using conventional techniques. The sulfate radical-based-advanced oxidation process is an effective strategy that degrades organic contaminants by activating peroxymonosulfate (PMS). Such a strategy generates singlet oxygen (1O2), hydroxyl (\(^ \bullet \!{{{\mathrm{OH}}}}\)), and sulfate (\({{{\mathrm{SO}}}}_4^{ \bullet\! - }\)) radicals. \({{{\mathrm{SO}}}}_4^{ \bullet \!- }\) is distinguished by its high oxidation selectivity and activity toward the degradation of organic contaminates compared to other radicals. Various catalysts are employed in PMS activation including layered doubled hydroxides (LDHs), which are characterized by their facile synthesis and high catalytic activity. This review article is the first attempt to compile the recent progress in the degradation of common organic pollutants including aromatic compounds, pharmaceutical residues, and dyes via the PMS activation using LDH-based catalysts. The degradation pathways, reaction parameters’ influence, stability of LDHs, and comparisons between different LDH-based catalysts are investigated in this work.
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Optimal design of water reuse networks in cities through decision support tool development and testing
Science Progress ( IF 1.512 ) Pub Date: 2023-03-17 , DOI: 10.1038/s41545-023-00222-4
Water scarcity and droughts are an increasing issue in many parts of the world. In the context of urban water systems, the transition to circularity may imply wastewater treatment and reuse. Planning and assessment of water reuse projects require decision-makers evaluating the cost and benefits of alternative scenarios. Manual or semi-automatic approaches are still common practice for planning both drinking and reclaimed water distribution networks. This work illustrates a decision support tool that, based on open data sources and graph theory coupled to greedy optimization algorithms, is able to automatically compute the optimal reclaimed water network for a given scenario. The tool provides not only the maximum amount of served reclaimed water per unit of invested cost, but also the length and diameters of the pipes required, the location and size of storage tanks, the population served, and the construction costs, i.e., everything under the same architecture. The usefulness of the tool is illustrated in two different but complementary cities in terms of size, density, and topography. The construction cost of the optimal water reclaimed network for a city of approximately 100,000 inhabitants is estimated to be in the range of €0.17–0.22/m3 (for a payback period of 30 years).
Detail
Degradation of bisphenol A in an oxidation system constructed from Mo2C MXene and peroxymonosulfate
Science Progress ( IF 1.512 ) Pub Date: 2022-12-26 , DOI: 10.1038/s41545-022-00214-w
The etched Mo2C MXene with a layered structure was characterized as an environmentally friendly catalyst in the bisphenol A (BPA) removal by advanced oxidation. 99.75% of BPA was degraded in the oxidation system constructed using Mo2C MXene and peroxymonosulfate (PMS). The Mo2C MXene was recyclable, with a high removal percentage (89.29%) of BPA after even four cycles. The catalysis of Mo2C MXene on PMS was due to the Mo-deficit vacancy defects. The electron paramagnetic resonance technique and density functional theory (DFT)-based density of states calculations verified defect signals. In addition, the defective Mo2C MXene and PMS have strong binding and electron transfer capabilities. The reactive oxygen species (ROS, including O2•−, 1O2, SO4•−, and •OH) produced by Mo2C MXene activates PMS, leading to BPA degradation. The condensed Fukui function predicted the active sites of the BPA molecule and found that the O1, O2, C3, C4, C6, C12, C15, and C16 sites have higher electrophilic reactivity. The C, C–C bonds, or C4/C16 sites in the isopropyl group connecting the two phenolic rings were attacked first, then further transformed BPA into non-toxic or low toxic small molecule degradation products through a series of reactions such as bond-breaking, addition, hydroxylation, and ring-opening. Moreover, the Mo2C MXene/PMS system has strong applicability in actual water bodies. The study provides valuable insights into PMS activation by two-dimensional MXenes to remove toxic organic pollutants in an aqueous matrix.
Detail
Electrohydrodynamic atomization of CNT on PTFE membrane for scaling resistant membranes in membrane distillation
Science Progress ( IF 1.512 ) Pub Date: 2023-02-23 , DOI: 10.1038/s41545-023-00229-x
In this study, an electrohydrodynamic atomization or electrospraying technique is used for the uniform deposition of carbon nanotubes (CNT) on a commercially available PTFE membrane and employed for Membrane Distillation (MD) process. Modified PTFE-CNT membrane was characterized for water contact angle, liquid entry pressure (LEP), pore size distribution, and surface morphology. The electrospray coating of CNT on the PTFE membrane enhances the turbulence and thereby the temperature polarization coefficient (TPC). The pore size of the micropatterned PTFE-CNT membrane has been reduced and pore size distribution has been narrowed compared to the PTFE membrane. Field-effect scanning electron microscopy images of the membranes were observed before and after the MD process. Functionally graded PTFE-CNT membrane showed superior desalination performance compared to the PTFE membrane with less amount of cake layer formation on the membrane surface. Water vapor flux remained constant during 24-h continuous MD process operation with 99.99% rejection of inorganic salts.
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Towards the realisation of high permi-selective MoS2 membrane for water desalination
Science Progress ( IF 1.512 ) Pub Date: 2023-02-22 , DOI: 10.1038/s41545-023-00228-y
Climate change and its related side effects are generating a demand for innovative ways to enhance desalination performance by adopting cost-effective and energy-efficient membrane materials. Molybdenum disulphide (MoS2), a two-dimensional (2D) material, holds the potential to address the deficiency of the current polymeric reverse osmosis (RO) membrane by maximizing the water-energy nexus. The nanoscale thickness of the MoS2 membrane promises better water permeability benefiting from the small diffusion length of the transport of the molecules while maintaining good chemical and mechanical robustness. Although many advantages have been projected, the experimental realization of such near-atomic thickness has not been fully explored because of the technological difficulties associated with the production. This review first highlights the remarkable combination of the ion’s rejection and permeability properties of the MoS2 membrane by discussing two distinct reported approaches for using MoS2 as a membrane for water desalination. Subsequently, the engineering challenges of the MoS2 membrane scalability for water desalination are discussed. Lastly, the possible opportunities for a well-controlled fabrication process critical to achieving and advancing MoS2 membranes from research laboratories to the industrial-scale application are outlined. We aim to provide a collective understanding of the realization of a high permi-selective MoS2 membrane for water desalination.
Detail
Water pumping effect over the organic ions defined graphene oxide membrane impulses high flux desalination
Science Progress ( IF 1.512 ) Pub Date: 2022-12-28 , DOI: 10.1038/s41545-022-00209-7
Graphene oxide (GO) membranes have shown great potential in ionic sieving from aqueous solutions. However, it remains challenging for GO membranes to exclude small ions with a large water flux. Herein, organic ions are confined onto the GO interlaminations to form a precisely restricted 2D channel size of 0.71 nm, which presents >99.9% NaCl rejections and high freshwater fluxes via the pervaporation method, both being orders of magnitude higher than that of common GO membranes. Theoretical calculations reveal that, apart from controlling the 2D channel size of GO by strong cation–/anion–π and π–π interactions, the organic ions act as vapor traps to remarkably shorten vapor diffusion distance and then as water pumps to significantly enlarge water permeability. It not only theoretically explains the low permeability over the common GO membranes with large 2D channels, but also experimentally demonstrates fast and complete desalination on the organic ions-GO membrane.
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A hydrate-based zero liquid discharge method for high-concentration organic wastewater: resource recovery and water reclamation
Science Progress ( IF 1.512 ) Pub Date: 2023-06-28 , DOI: 10.1038/s41545-023-00262-w
High-concentration organic wastewater has become a great challenge for wastewater treatment due to its toxicity and non-biodegradability. Traditional water treatment methods focus on removing or destroying organic pollutants rather than considering the high-concentration organic wastewater as a resource. As an ambitious sustainability goal, resource recovery from wastewater to achieve zero liquid discharge (ZLD) has attracted widespread attention. Here, a hydrate-based method is proposed to treat textile wastewater to facilitate the reuse of dyes and enhance water reclamation. The mechanism of interaction between hydrate and organic pollutants was invested. The results show that organic pollutants are rejected from the growing hydrate lattice and concentrated in the residual solution. This method can achieve a max removal efficiency of 93.6% and a water production rate of 80%. In the range of 0–2000 mg/L, the concentration of organic pollutants does not affect the removal effect and water production rate. The concentrated dye can be reused again. The proposed method exhibits potential for recovering resource and clean water from wastewater while achieving ZLD.
Detail
Elimination of chloramphenicol through electro-fenton-like reaction: Reaction mechanism and electron transfer pathway
Science Progress ( IF 1.512 ) Pub Date: 2023-05-13 , DOI: 10.1038/s41545-023-00255-9
An electro-Fenton-like reaction process relying on peroxymonosulfate activation can stably degrade chloramphenicol (CAP) within 16 min, where the kinetic rate constant can be as high as 0.089 min−1 and the energy consumption value can be as low as 25.1 kWh•m^−3. Evidence indicated that the use of a Na2SO4 solution as the electrolyte can enhance CAP degradation due to rapid electron transfer properties. The generated electrons and active free radicals are responsible for CAP degradation, and the electrons can be transferred from the highest occupied molecular orbital of CAP to the lowest unoccupied molecular orbital of peroxymonosulfate via the PbO2 electrode. Density functional theory calculations based on Fukui index analysis elucidated the key attack sites in CAP; moreover, reaction-free energy calculations shed light on potential CAP degradation pathways. Not only does this study afford an insight into the activation of peroxymonosulfate for organic pollutant degradation but also provides an innovative technology with potential applications in wastewater purification.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
综合性期刊4区 MULTIDISCIPLINARY SCIENCES 综合性期刊4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
19.30 31 Science Citation Index Expanded Not